molecular formula C10H17O7P2-3 B1263282 Neryl diphosphate(3-)

Neryl diphosphate(3-)

Cat. No. B1263282
M. Wt: 311.18 g/mol
InChI Key: GVVPGTZRZFNKDS-YFHOEESVSA-K
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Description

Neryl diphosphate(3-) is an organophosphate oxoanion that is the trianion of neryl diphosphate, arising from deprotonation of the diphosphate OH groups;  major species at pH 7.3. It is a conjugate base of a neryl diphosphate.

Scientific Research Applications

1. Biotechnological Production

Neryl diphosphate (NPP) plays a significant role in biotechnological applications, particularly in the biosynthesis of monoterpenoids. In the study by Zong et al. (2020), neryl acetate, derived from NPP, was biosynthesized in Escherichia coli, demonstrating potential applications in food, agriculture, and cosmetics (Zong et al., 2020).

2. Plant Biochemistry

NPP is a key precursor in the synthesis of monoterpenes in plants. Schilmiller et al. (2009) discovered that in tomato plants, monoterpenes in glandular trichomes are synthesized from NPP, not geranyl diphosphate, as previously thought (Schilmiller et al., 2009).

3. Microbial Engineering for Monoterpene Production

The study by Van et al. (2015) highlights the cloning and expression of cis-prenyltransferase in E. coli for NPP production, followed by its use in monoterpene synthesis. This showcases the potential of microbial engineering in producing valuable terpenoids (Van et al., 2015).

4. Chemical Synthesis and Analysis

Lodewyk et al. (2010) described the synthesis of (sulfonyl)methylphosphonate analogs of NPP, highlighting its importance in chemical analysis and synthesis (Lodewyk et al., 2010).

properties

Molecular Formula

C10H17O7P2-3

Molecular Weight

311.18 g/mol

IUPAC Name

[[(2Z)-3,7-dimethylocta-2,6-dienoxy]-oxidophosphoryl] phosphate

InChI

InChI=1S/C10H20O7P2/c1-9(2)5-4-6-10(3)7-8-16-19(14,15)17-18(11,12)13/h5,7H,4,6,8H2,1-3H3,(H,14,15)(H2,11,12,13)/p-3/b10-7-

InChI Key

GVVPGTZRZFNKDS-YFHOEESVSA-K

Isomeric SMILES

CC(=CCC/C(=C\COP(=O)([O-])OP(=O)([O-])[O-])/C)C

Canonical SMILES

CC(=CCCC(=CCOP(=O)([O-])OP(=O)([O-])[O-])C)C

Origin of Product

United States

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